2,3-Dimethyl-4,5,6,7-tetrahydroindazol-6-amine

• IUPAC Name: 2,3-dimethyl-4,5,6,7-tetrahydroindazol-6-amine
• InChI: InChI=1S/C9H15N3/c1-6-8-4-3-7(10)5-9(8)11-12(6)2/h7H,3-5,10H2,1-2H3
• InChI Key: WVYMWOVWLCQECG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCC(CC2=NN1C)N
• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• CAS No.: 1781627-96-0

Description

Molecular Structure Analysis

The molecular formula of 2,3-Dimethyl-4,5,6,7-tetrahydroindazol-6-amine is C9H15N3. The molecular weight is 165.24.

Physical and Chemical Properties Analysis

This compound is a powder. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Heterocyclic Amines and Health Risks

• Carcinogenicity of Heterocyclic Amines: Heterocyclic amines (HCAs) are recognized for their carcinogenic potential, especially in the context of colorectal adenomas, which are precursors to colorectal cancer. A systematic review and meta-analysis highlighted the positive association between dietary intake of HCAs and the risk of colorectal adenomas. The study emphasizes the importance of understanding HCA intake and its association with cancer risks (Góngora et al., 2018).

Medicinal Chemistry and Drug Development

• Anticancer Properties of Natural Compounds: Research into African medicinal spices and vegetables has uncovered their potential in combating malignant diseases. The study discusses various in vitro cytotoxicity methods used to evaluate the anticancer activities of these natural compounds, highlighting the role of specific chemical structures in inducing apoptosis and inhibiting cancer cell growth (Kuete et al., 2017).

Biochemical Assays and Cellular Toxicity

• Cell Viability Assays in Evaluating Material Biocompatibility: The MTT assay and other cell viability tests are crucial in determining the cytotoxicity of various materials, including potential drug compounds. A systematic review compared different assays to evaluate the biocompatibility of root canal filling materials, demonstrating the importance of these assays in assessing the safety of new compounds (Pintor et al., 2020).

Synthesis and Evaluation of Hybrid Compounds

• Hybrid Compounds for Anticancer Applications: The synthesis of purine/benzimidazole hybrids represents a strategic approach in medicinal chemistry to enhance the biological activity of compounds. These hybrids have been evaluated for their in vitro anticancer activities, showing the potential for developing more effective therapeutic agents (Yimer & Fekadu, 2015).

Safety and Hazards

The safety information for 2,3-Dimethyl-4,5,6,7-tetrahydroindazol-6-amine includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).

Mechanism of Action

Target of Action

Indazole derivatives, a family to which this compound belongs, have been found to inhibit, regulate, and/or modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .

Mode of Action

Indazole derivatives have been found to inhibit the activity of their target kinases, leading to changes in cell cycle progression and cell volume regulation .

Biochemical Pathways

Given its potential kinase inhibition, it may affect pathways related to cell cycle regulation and cell volume control .

Result of Action

The inhibition of kinases such as chk1, chk2, and h-sgk by indazole derivatives can lead to changes in cell cycle progression and cell volume regulation .